4,5-Epoxy-1-nitro-4,5-dihydrobenzo(e)pyrene
4,5-Epoxy-1-nitro-4,5-dihydrobenzo(e)pyrene
Brand Name:
Vulcanchem
CAS No.:
115664-49-8
VCID:
VC20825042
InChI:
InChI=1S/C20H11NO3/c22-21(23)15-9-8-14-18-16-11(6-3-7-13(16)19-20(14)24-19)10-4-1-2-5-12(10)17(15)18/h1-9,19-20H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=CC=C3)C5C(O5)C6=C4C2=C(C=C6)[N+](=O)[O-]
Molecular Formula:
C20H11NO3
Molecular Weight:
313.3 g/mol
4,5-Epoxy-1-nitro-4,5-dihydrobenzo(e)pyrene
CAS No.: 115664-49-8
Cat. No.: VC20825042
Molecular Formula: C20H11NO3
Molecular Weight: 313.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115664-49-8 |
|---|---|
| Molecular Formula | C20H11NO3 |
| Molecular Weight | 313.3 g/mol |
| IUPAC Name | 9-nitro-14-oxahexacyclo[10.7.2.02,7.08,21.013,15.016,20]henicosa-1(20),2,4,6,8,10,12(21),16,18-nonaene |
| Standard InChI | InChI=1S/C20H11NO3/c22-21(23)15-9-8-14-18-16-11(6-3-7-13(16)19-20(14)24-19)10-4-1-2-5-12(10)17(15)18/h1-9,19-20H |
| Standard InChI Key | YXCUTAHELJGPFG-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C4C(=CC=C3)C5C(O5)C6=C4C2=C(C=C6)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=CC=C3)C5C(O5)C6=C4C2=C(C=C6)[N+](=O)[O-] |
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